Cas no 102733-43-7 (Diethyl 2-[1-(4-chlorophenyl)propyl]propanedioate)

• Product Name: Diethyl 2-[1-(4-chlorophenyl)propyl]propanedioate
• CAS No: 102733-43-7
• MF: C₁₆H₂₁ClO₄
• MW: 312.788544416428
• CID: 1136429
• PubChem ID: 13903634
• Update Time: 2025-04-20

Diethyl 2-[1-(4-chlorophenyl)propyl]propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-[1-(4-chlorophenyl)propyl]propanedioate
• [1-(4-Chlor-phenyl)-propyl]-malonsaeure-diaethylester
• Diaethyl-1-(p-hydroxyphenyl)aethylmalonat
• [1-(4-chloro-phenyl)-propyl]-malonic acid diethyl ester
• CTK0D8920
• ACMC-20m5pc
• Propanedioic acid, [1-(4-chlorophenyl)propyl]-, diethyl ester
• [1-(4-Chlor-phenyl)-propyl]-malonsaeure-diaethylester; Diaethyl-1-(p-hydroxyphenyl)aethylmalonat; [1-(4-chloro-phenyl)-propyl]-malonic acid diethyl ester; CTK0D8920; ACMC-20m5pc; Propanedioic acid, [1-(4-chlorophenyl)propyl]-, diethyl ester;
• Diethyl 2-(1-(4-chlorophenyl)propyl)malonate
• 102733-43-7
• DTXSID30552188
• Diethyl [1-(4-chlorophenyl)propyl]propanedioate
• Propanedioic acid, 2-[1-(4-chlorophenyl)propyl]-, 1,3-diethyl ester

• Inchi： 1S/C16H21ClO4/c1-4-13(11-7-9-12(17)10-8-11)14(15(18)20-5-2)16(19)21-6-3/h7-10,13-14H,4-6H2,1-3H3
• InChI Key： XLSYJYUYYWTEPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 312.11293
• Monoisotopic Mass: 312.1128368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6